Cas no 102-94-3 ((2Z)-3-phenylprop-2-enoic acid)

(2Z)-3-Phenylprop-2-enoic acid, also known as (Z)-cinnamic acid, is an unsaturated carboxylic acid featuring a phenyl group conjugated with a propenoic acid moiety in the Z-configuration. This stereoisomer exhibits distinct physicochemical properties compared to its E-isomer, including altered melting point, solubility, and reactivity patterns. The Z-configuration induces a bent molecular geometry that influences its intermolecular interactions and crystalline packing. As a key intermediate in organic synthesis, it serves as a precursor for pharmaceuticals, fine chemicals, and functional materials. Its conjugated system enables participation in photochemical reactions and metal-catalyzed transformations. The compound's stereospecificity makes it valuable for studying structure-activity relationships in bioactive compounds and for developing chiral catalysts. Its stability under various conditions facilitates applications in polymer chemistry and material science.
(2Z)-3-phenylprop-2-enoic acid structure
102-94-3 structure
Product Name:(2Z)-3-phenylprop-2-enoic acid
CAS No:102-94-3
MF:C9H8O2
MW:148.158622741699
MDL:MFCD00466869
CID:145575
PubChem ID:5372954
Update Time:2025-07-02

(2Z)-3-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-phenyl-, (2Z)-
    • cis-Carboxystyrene
    • allocinnamic acid
    • cis-cinnamic acid
    • (2Z)-3-Phenyl-2-propenoic acid
    • (Z)-Cinnamic acid
    • Isocinnamic acid
    • Nsc174025
    • Cinnamic acid, (Z)-
    • (2Z)-3-Phenylacrylic acid
    • 3-Phenyl-cis-2-propenoic acid
    • (Z)-3-Phenyl-2-propenoic acid
    • 2-Propenoic acid, 3-phenyl-, (Z)-
    • (2Z)-3-phenylprop-2-enoic acid
    • Q4062664
    • 3-phenylacrylate
    • (z)-3-phenylpropenoic acid
    • NSC 174025
    • EN300-303926
    • 3-phenylpropenoate
    • (E)-3-phenyl-2-propenoate
    • (Z)-3-phenylacrylic acid
    • Benzylideneacetic acid
    • (Z)-3-phenylacrylicacid
    • YB7ZGY8NE2
    • 3-phenyl-acrylic acid
    • 3-Phenyl-2-propenoic acid
    • Benzenepropenoic acid
    • CHEBI:35699
    • Z-3-phenylpropenoic acid
    • 4A1A7420-128A-4E80-8089-0DE48F7A0DB3
    • cis-Zimtsaeure
    • A898861
    • 102-94-3
    • Cinnamic acid, Z-
    • SCHEMBL3406486
    • cis-.beta.-Carboxystyrene
    • Cinnamic acid, cis-
    • NSC-174025
    • cis-beta-Carboxystyrene
    • Cinnamylic acid
    • 3-phenyl-2-propenoate
    • (Z)-3-phenylprop-2-enoic acid
    • 3-phenyl-acrylate
    • DTXSID001019000
    • 2-Propenoic acid, 3-phenyl-, (2Z)-
    • Benzenepropenoate
    • (Z)-3-phenyl-acrylic acid
    • MDL： MFCD00466869
    • Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6-
    • InChI Key： WBYWAXJHAXSJNI-SREVYHEPSA-N
    • SMILES： OC(/C=C\C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: It is colorless crystal, with a bluish fragrance like Styrax and a sweet honey smell. The smell is weak but still long
  • Density: 1.0061 (rough estimate)
  • Melting Point: 42°C
  • Boiling Point: 208.74°C (rough estimate)
  • Flash Point: 81.4°C
  • Refractive Index: 1.5049 (estimate)
  • PSA: 37.3
  • LogP: 1.78440

(2Z)-3-phenylprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD629329-1g
(Z)-3-Phenylacrylic acid
 102-94-3 95%
1g
 ￥8070.0 2023-02-27
Enamine
EN300-303926-0.05g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.05g
 $105.0 2025-03-19
Enamine
EN300-303926-0.1g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.1g
 $157.0 2025-03-19
Enamine
EN300-303926-0.25g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.25g
 $224.0 2025-03-19
Enamine
EN300-303926-0.5g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.5g
 $353.0 2025-03-19
Enamine
EN300-303926-1.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
1.0g
 $453.0 2025-03-19
Enamine
EN300-303926-2.5g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
2.5g
 $888.0 2025-03-19
Enamine
EN300-303926-5.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
5.0g
 $1316.0 2025-03-19
Enamine
EN300-303926-10.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
10.0g
 $1951.0 2025-03-19
Ambeed
A535399-1g
(Z)-3-Phenylacrylic acid
 102-94-3 95%
1g
 $1211.0 2024-06-02

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